Cas no 1012-72-2 (1,4-Di-tert-butylbenzene)

1,4-Di-tert-butylbenzene Properties

Names and Identifiers

• 1,4-Di-tert-butylbenzene
• 1,4-ditert-butylbenzene
• Dibutylbenzene
• p-Di-t-butylbenzene
• 1,4-di(tert-butyl)benzene
• 1,4-Di-t-butylbenzene
• 1,4-Di-tert-Butylbenzol
• 1,4-DitertCbutylbenzene
• 1,4-tert-dibutylbenzene
• benzene,1,4-di-tert-butyl
• Benzene,p-di-tert-butyl
• p-Bis(tert-butyl)benzene
• p-di-(t-butyl)benzene
• p-di-tert-butyl-benzen
• p-di-tert-butylbenzene
• 1,4-Bis(1,1-dimethylethyl)-benzene
• Benzene, p-di-tert-butyl-
• benzene,1,4-di-tert-butyl-
• P-DI-TERT-BUTYL BENZENE
• Benzene, 1,4-bis(1,1-dimethylethyl)-
• Bis(1,1-dimethylethyl)benzene
• 55PTX4KH71
• Benzene, bis(1,1-dimethylethyl)-
• AK111123
• NSC6342
• 1,4-bis(tert-butyl)benzene
• OOWNNCMFKFBNOF-UHFFFAOYSA-N
• Benzene, p-
• EINECS 213-790-9
• EN300-112854
• UNII-55PTX4KH71
• NS00023041
• FT-0606907
• Benzene,4-bis(1,1-dimethylethyl)-
• 1,4-Di-tert-butylbenzene, 98%
• MFCD00008836
• BS-14173
• AKOS004907087
• 1012-72-2
• InChI=1/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H
• A800363
• CHEMBL1795573
• 1,4-Di-tert-butyl-benzene
• CS-0128337
• Q27261326
• 1,4-di-tert.butyl-benzene
• DTXSID4061410
• J-000353
• 1,4-Bis-(1,1-dimethylethyl)-benzene
• NSC 6342
• AE-641/00770037
• DI-TERT-BUTYLBENZENE, P-
• AI3-11248
• SY011163
• NSC-6342
• D2111
• ALBB-035098
• 1,4-di-t-butylbenzene
• p-Di-tert-butylbenzene
• +Expand

• MDL： MFCD00008836
• InChIKey： OOWNNCMFKFBNOF-UHFFFAOYSA-N
• Inchi： 1S/C14H22/c1-13(2,3)11-7-9-12(10-8-11)14(4,5)6/h7-10H,1-6H3
• SMILES： C(C)(C)(C)C1C=CC(=CC=1)C(C)(C)C
• BRN： 1617000

Computed Properties

• Exact Mass: 190.17200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 190.172151
• Heavy Atom Count: 14
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 4.28160
• PSA: 0.00000
• Refractive Index: 1.4955 (estimate)
• Water Partition Coefficient: Insoluble in water. Soluble in ethanol, benzene, carbon tetrachloride.
• Boiling Point: 236°C
• Melting Point: 77.0 to 80.0 deg-C
• Vapor Pressure: 0.1±0.2 mmHg at 25°C
• Flash Point: 236°C
• Color/Form: White crystals.
• Solubility: Soluble in ethanol \ ether, insoluble in water
• Density: 0.985

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons